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Compound of Interest

Compound Name: 4-Chloro-4-fluoro-butyrophenone

. Get Quote

Cat. No.: B3265847

An In-depth Technical Guide to the Safety and Handling of 4-Chloro-4'-fluorobutyrophenone

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a certified Safety Data Sheet
(SDS). Always consult the official SDS from your supplier and adhere to all institutional and
governmental safety protocols before handling any chemical.

Chemical Identification

4-Chloro-4'-fluorobutyrophenone is a synthetic compound frequently utilized as a key
intermediate in the synthesis of various pharmaceuticals, particularly in the development of
antipsychotic medications.[1] Its chemical structure, featuring both chloro and fluoro
substituents, makes it a versatile building block in organic synthesis for creating more complex
molecules.[1][2]

Identifier Value

IUPAC Name 4-chloro-1-(4-fluorophenyl)-1-butanone[3]

CAS Number

3874-54-2[1][3][4]1[5]

Molecular Formula

C1oH10CIFO[1][2][4][6]

Molecular Weight

200.64 g/mol [1][2][6]

Synonyms

4-Chloro-1-(4-fluorophenyl)butan-1-one[4]
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Hazard Identification and Classification

This chemical is classified as hazardous. The following tables summarize its GHS classification
and hazard ratings from various sources.

~HS H | Classificati

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]
) ) o H315: Causes skin irritation[4]

Skin Corrosion/Irritation Category 2

[6]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o
Irritation irritation[4][6][8]
) o H317: May cause an allergic
Skin Sensitization Category 1B ) )
skin reaction[6]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[4]
Hazardous to the Aquatic H411: Toxic to aquatic life with
i ) Category 2 ]
Environment, Chronic long lasting effects[3]

NEPA and HMIS Ratings

: - . Special
Rating System  Health Flammability Reactivity
Hazards
NFPA[4][7] 3 1 0 -
HMIS 111[4] 2 1 0 -

o NFPA Health 3: Short exposure could cause serious temporary or residual injury.[4]

o NFPA Flammability 1: Must be preheated before ignition can occur.[4][7]

» NFPA Reactivity 0: Normally stable, even under fire exposure conditions, and not reactive
with water.[4][7]
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Physical and Chemical Properties

Quantitative data for 4-Chloro-4'-fluorobutyrophenone is summarized below.

Property Value Source(s)
Appearance White lto émber to dark green 0]
clear liquid
Melting Point 5-6°C [1]
Boiling Point 122 °C @ 0.7 mmHg [1][3]
Density 1.23-1.327 g/cm?3 [1119]
Flash Point 91 °C (195.8 °F) - closed cup
Refractive Index 1.5255 - 1.53 (@ 20 °C) [1][4]

Low solubility in water; Soluble
Solubility in organic solvents (ethanol, 9]

ether, chloroform)

Handling, Storage, and Disposal

Strict adherence to safety protocols is mandatory when handling this compound.

Engineering Controls and Personal Protective
Equipment (PPE)

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4] Emergency eye wash fountains and safety showers must be
readily available in the immediate vicinity of potential exposure.[4]

o Eye/Face Protection: Wear chemical safety goggles or glasses and a face shield.[4]
o Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[4]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[4]
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» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[4]

Safe Handling and Hygiene

Handle in accordance with good industrial hygiene and safety procedures.[4]

» Avoid contact with skin and eyes.[4][6]

Do not breathe fumes, mist, spray, or vapors.[4]

Wash hands and any exposed skin thoroughly after handling.[4][8]

Do not eat, drink, or smoke when using this product.[4][8]

Use non-sparking tools and take precautionary measures against static discharges.[10][8]

Storage

e Store in a cool, dry, and well-ventilated place.[6][9]
» Keep the container tightly closed when not in use.[4][6]
o Store locked up.[4]

o Keep away from heat, sparks, and flame.[4]

Incompatible Materials

e Strong oxidizing agents.[4][8]
e Strong bases.[10][8]

Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[4] Do not let the product enter drains or surface water.[6]

[8]

Emergency and First-Aid Procedures
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Immediate action is required in case of exposure.

General Advice: If you feel unwell, seek medical advice immediately and show the safety
data sheet or label.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If
breathing is difficult or has stopped, provide artificial respiration and seek immediate medical
attention.[4][7]

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with plenty
of soap and water.[4] If skin irritation or a rash occurs, get medical advice.[4][6]

Eye Contact: Rinse cautiously with water for several minutes (at least 15).[4] Remove
contact lenses if present and easy to do so. Continue rinsing.[4] Seek immediate medical
attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[7] Never give anything by
mouth to an unconscious person.[4][7] Call a poison center or doctor immediately.[10]

Experimental Protocols
General Workflow for Safe Chemical Handling and Risk
Assessment

The following diagram outlines a logical workflow for handling a chemical like 4-Chloro-4'-

fluorobutyrophenone, from initial assessment to final disposal.
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Preparation & Assessment
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Fig. 1: General workflow for safe chemical handling and risk assessment.
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Example Synthesis Protocol

The following is an illustrative protocol for the synthesis of 4-Chloro-4'-fluorobutyrophenone
based on literature procedures.[2] Warning: This procedure should only be performed by a
qualified chemist in a suitable laboratory setting.

o Reaction Setup:

o Equip a dry, round-bottom flask with a magnetic stirrer and a reflux condenser under an
inert atmosphere (e.g., Nitrogen or Argon).

o Charge the flask with a suitable solvent, such as dichloromethane.
o Add aluminum (lll) chloride (AICI3) as a catalyst to the solvent and stir.
¢ Acylation Reaction:

o In a separate vessel, dissolve fluorobenzene and 4-chlorobutyryl chloride in
dichloromethane.

o Slowly add the fluorobenzene/4-chlorobutyryl chloride solution to the stirred AICIs
suspension at a controlled temperature (e.g., 20°C).

o Allow the reaction to proceed for a specified time (e.g., 4 hours) while monitoring its
progress (e.g., by TLC).

e Workup and Quenching:
o Cool the reaction mixture in an ice bath.

o Carefully quench the reaction by slowly adding crushed ice or cold water to decompose
the aluminum chloride complex.

o Separate the organic layer. Extract the aqueous layer with additional dichloromethane.
 Purification:

o Combine the organic layers and wash sequentially with dilute HCI, water, and brine.
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o Dry the organic layer over an anhydrous salt (e.g., MgSOa), filter, and concentrate the
solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel, using a suitable eluent
system (e.g., 20% ethyl acetate in n-hexane) to yield the final product.[2]

Toxicological and Ecological Information

o Acute Toxicity: Harmful if swallowed.[10][7] No quantitative LD50/LC50 data is readily
available.

o Skin and Eye Irritation: The compound is a confirmed skin and serious eye irritant.[4]
e Sensitization: May cause an allergic skin reaction.[6]
» Carcinogenicity/Mutagenicity: Not classified as a carcinogen or mutagen.[4]

» Ecotoxicity: The compound is considered toxic to aquatic life with long-lasting effects.[3]
Avoid release to the environment.[4]

Role in Pharmaceutical Development

4-Chloro-4'-fluorobutyrophenone'’s primary relevance is as a precursor in pharmaceutical
synthesis. It is a key intermediate for producing active pharmaceutical ingredients (APIs),
particularly antipsychotics.[1][11] Its structure is related to the butyrophenone class of
compounds, which are known to interact with dopamine receptors.[12]

The diagram below illustrates the logical position of this compound in the drug development
pipeline.
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Fig. 2: Logical relationship of 4-Chloro-4'-fluorobutyrophenone in API synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for 4-Chloro-4-fluoro-
butyrophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b326584 7#safety-and-handling-precautions-for-4-
chloro-4-fluoro-butyrophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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